Cas no 156966-02-8 (Vermixocin A)

• Product Name: Vermixocin A
• CAS No: 156966-02-8
• MF: C₂₁H₂₄O₆
• MW: 372.411666870117
• CID: 6643878
• PubChem ID: 9842429
• Update Time: 2024-03-02

Vermixocin A Chemical and Physical Properties

Names and Identifiers

• BRD-A46837972-001-01-0
• ACon0_000965
• NCGC00169730-03
• SMR000440585
• ACon1_001043
• Vermixocin A
• CHEMBL1482850
• L008625
• MEGxm0_000100
• HMS2271J09
• MLS000876835
• 156966-02-8
• 6-Hydroxy-2-(1-hydroxy-3-methylbutyl)-1-methoxy-8-methyl-10H-benzo[b][1,5]benzodioxocin-12-one

• Inchi： 1S/C21H24O6/c1-11(2)7-15(22)14-5-6-17-18(20(14)25-4)21(24)26-10-13-8-12(3)9-16(23)19(13)27-17/h5-6,8-9,11,15,22-23H,7,10H2,1-4H3
• InChI Key： UOWGLBYIKHMCIS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(C(=O)OCC3C=C(C)C=C(C=3O2)O)=C1OC)CC(C)C

Computed Properties

• Exact Mass: 372.15728848g/mol
• Monoisotopic Mass: 372.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers